Cas no 51623-90-6 (Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-)

• Product Name: Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-
• CAS No: 51623-90-6
• MF: C₁₁H₁₁N₃S₂
• MW: 249.355139017105
• CID: 361835
• PubChem ID: 700723
• Update Time: 2025-06-18

Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- Chemical and Physical Properties

Names and Identifiers

• Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-
• 1-benzyl-3-(1,3-thiazol-2-yl)thiourea
• DTXSID90351457
• SCHEMBL5455503
• CHEMBL145897
• SR-01000311258
• Z56799659
• PD179518
• 1-benzyl-3-1,3-thiazol-2-ylthiourea
• BAS 00581141
• N-(benzyl)-N'-[2-thiazolyl]thiourea
• N-(2-(2-Benzyl))-N -(2-thiazolyl)thiourea
• PETT Bz deriv.
• N-BENZYL-N'-(1,3-THIAZOL-2-YL)THIOUREA
• SMR000514687
• MLS001208035
• N-(benzyl)-N'-[2-thiazolyl] thiourea
• N-(2-Benzyl)-N'-(2-thiazolyl)thiourea
• 1-Benzyl-3-thiazol-2-yl-thiourea
• PDHMEDMWKUZUAB-UHFFFAOYSA-N
• EN300-7224230
• REGID_for_CID_700723
• BRD-K27212623-001-07-7
• BDBM1923
• 51623-90-6
• AKOS000533873
• SR-01000311258-1

• Inchi： 1S/C11H11N3S2/c15-10(14-11-12-6-7-16-11)13-8-9-4-2-1-3-5-9/h1-7H,8H2,(H2,12,13,14,15)
• InChI Key： PDHMEDMWKUZUAB-UHFFFAOYSA-N
• SMILES： S1C=CN=C1NC(NCC1C=CC=CC=1)=S

Computed Properties

• Exact Mass: 249.03963
• Monoisotopic Mass: 249.03943971g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 97.3Ų

Experimental Properties

• PSA: 36.95

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-

Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- (CAS No. 51623-90-6): A Comprehensive Overview

Thiourea, N-(phenylmethyl)-N'-2-thiazolyl-, identified by its Chemical Abstracts Service (CAS) number CAS No. 51623-90-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a unique structural motif that combines a phenylmethyl group with a thiazole moiety, exhibits promising properties that make it a valuable intermediate in the development of novel therapeutic agents.

The molecular structure of Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- consists of a thiourea backbone, which is functionalized at both nitrogen atoms. The presence of a phenylmethyl group at one nitrogen and a 2-thiazolyl group at the other imparts distinct chemical reactivity and biological potential. This bifunctional nature allows the compound to participate in various synthetic transformations, making it a versatile building block for medicinal chemists.

In recent years, there has been growing interest in exploring the pharmacological properties of thiourea derivatives. The thiazole ring, a common pharmacophore in many bioactive molecules, is known for its ability to interact with biological targets such as enzymes and receptors. The incorporation of this moiety into Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- enhances its potential as a lead compound for drug discovery.

One of the most compelling aspects of this compound is its role in the synthesis of heterocyclic compounds, which are fundamental to many modern pharmaceuticals. The thiazole ring can undergo various chemical modifications, allowing for the creation of structurally diverse derivatives. These derivatives can then be screened for their biological activity, providing a rapid and efficient method for identifying new drug candidates.

Recent studies have highlighted the importance of thiourea derivatives in the development of antimicrobial agents. The structural features of Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- make it an excellent candidate for designing molecules that can disrupt bacterial cell wall synthesis or inhibit essential metabolic pathways. Such activities are crucial in addressing the growing challenge of antibiotic resistance.

The phenylmethyl group in this compound also contributes to its chemical diversity and reactivity. This aromatic group can participate in various interactions with biological targets, including π-stacking and hydrophobic effects. These interactions are often critical for the binding affinity and selectivity of drug molecules.

Furthermore, the synthesis of Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- has been optimized to ensure high yields and purity. Advanced synthetic techniques, including catalytic methods and green chemistry principles, have been employed to minimize waste and improve efficiency. These advancements not only enhance the practicality of working with this compound but also align with global efforts to promote sustainable chemical practices.

The potential applications of this compound extend beyond antimicrobial agents. Research is ongoing into its use as a precursor for antiviral and anticancer drugs. The ability to modify the thiazole ring and other functional groups allows for fine-tuning the biological activity of derived compounds. This flexibility makes Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- a valuable asset in medicinal chemistry libraries.

In conclusion, Thiourea, N-(phenylmethyl)-N'-2-thiazolyl- (CAS No. 51623-90-6) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features and chemical properties make it an ideal candidate for synthesizing novel bioactive molecules. As research continues to uncover new applications for thiourea derivatives, this compound is poised to play a crucial role in the discovery and development of next-generation therapeutics.